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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B7769357 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for Hexanenitrile

Section 1: Chemical Identification
Hexanenitrile, also known as capronitrile or 1-cyanopentane, is an organic compound with the

linear formula CH₃(CH₂)₄CN. It is a colorless liquid with a faint, sweet odor.[1] This guide

provides a comprehensive overview of its material safety data sheet (MSDS) for researchers,

scientists, and professionals in drug development.

Identifier Value

Chemical Name Hexanenitrile

Synonyms
Capronitrile, 1-Cyanopentane, n-Amyl cyanide,

n-Capronitrile, n-Pentyl cyanide[2]

CAS Number 628-73-9

Molecular Formula C₆H₁₁N[2]

Molecular Weight 97.16 g/mol [2]

EC Number 211-052-0

Section 2: Hazard Identification
Hexanenitrile is classified as a hazardous substance.[3] It is a flammable liquid and vapor.[2]

[4] The primary health hazards include being harmful if swallowed, causing skin and serious
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eye irritation, and potentially causing respiratory irritation.[2][4]

GHS Hazard Classifications[2]

Flammable liquids, Category 3[4]

Acute toxicity, Oral, Category 4[4]

Skin irritation, Category 2[4]

Eye irritation, Category 2[1]

Specific target organ toxicity – single exposure, Category 3 (Respiratory tract irritation)[4]

Hazard Statements[2]

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Hazard Classification for Hexanenitrile.

Section 3: Physical and Chemical Properties
The physical and chemical properties of hexanenitrile are crucial for safe handling and

storage. It is a colorless liquid that is partially miscible with water.[2]
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Property Value

Physical State Liquid

Appearance Colorless[1]

Boiling Point 161-164 °C

Melting Point -80 °C

Density 0.809 g/mL at 25 °C

Vapor Pressure 2.85 mmHg[2]

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.406

Water Solubility Partially miscible (2.48 g/L at 25 °C)[2]

Section 4: Toxicological Information
Hexanenitrile poses toxicological risks, primarily through ingestion and skin absorption.[3]

Nitrile poisoning symptoms are similar to those of hydrogen cyanide poisoning.[3] Accidental

ingestion can be harmful, with animal studies indicating that ingestion of less than 150 grams

could be fatal or cause serious health damage.[3]

Toxicity Data Value Source

Oral LD50 (mouse) 463 mg/kg [3]

Intravenous LDLo (rabbit) 42 mg/kg [5]

Subcutaneous LDLo (guinea

pig)
310 mg/kg [5]

Mechanism of Toxicity Nitrile poisoning exhibits symptoms similar to hydrogen cyanide

poisoning, which can include increased saliva, nausea, anxiety, confusion, vertigo, convulsions,

and irregular heartbeat.[3] The covalent cyano group is endothermic, and many organic nitriles

are reactive under certain conditions.[3] Major medical treatment may involve using amyl nitrite

as a methemoglobin generator, followed by sodium nitrite and sodium thiosulfate.[3]
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Conceptual Pathway for Nitrile Toxicity.

Section 5: Handling, Storage, and Personal
Protection
Handling:

Use in a well-ventilated area and avoid breathing vapors.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take measures to prevent static discharges.[4]

Wear protective gloves, clothing, and eye/face protection.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, well-ventilated place.[4]

Keep containers tightly closed.[4]

Store in an approved flammable liquid storage area.[3]

Store away from incompatible materials such as strong acids, oxidizing agents, bases, and

strong reducing agents.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Handle with gloves and wear impervious, flame-resistant clothing.[4]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate filter.[4]
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Section 6: Emergency Procedures and First Aid
First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes.[4][6]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Hazards: Flammable liquid and vapor. Vapor may form an explosive mixture with air.[3]

Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen

oxides.[3]

Actions: Wear a self-contained breathing apparatus. Use a water spray to cool containers.[3]

[4]

Accidental Release Measures:

Remove all ignition sources and ensure adequate ventilation.[4]

Evacuate personnel to a safe area.[4]

Prevent spillage from entering drains or watercourses.[3]

Contain and absorb the spill with non-combustible material like vermiculite.[3]

Emergency Response Workflow for Hexanenitrile.
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Section 7: Experimental Protocols and Safety
Assessment
A comprehensive safety assessment of hexanenitrile has been conducted, evaluating it for

multiple endpoints.[7]

Genotoxicity:

Methodology: Hexanenitrile was evaluated in a BlueScreen assay, which is a human cell-

based test for measuring genotoxicity and cytotoxicity, both with and without metabolic

activation (S9).[7] An in vitro micronucleus test was also performed.[7]

Results: The BlueScreen assay was negative.[7] In the micronucleus test, an increase in

micronucleated cells was observed at one low dose but was not considered biologically

relevant as it fell within the historical control range.[7]

Conclusion: Based on available data, hexanenitrile is considered non-genotoxic and non-

clastogenic.[7]

Repeated Dose and Reproductive Toxicity:

Methodology: A risk assessment was performed using data from a read-across analog,

dodecanenitrile (CAS # 2437-25-4), based on an OECD 422 study.[7] A safety factor of 3

was applied to derive a No Observed Adverse Effect Level (NOAEL).[7]

Results: The derived NOAEL for repeated dose toxicity is 16.7 mg/kg/day.[7] The calculated

Margin of Exposure (MOE) for both repeated dose and reproductive toxicity endpoints was

greater than 100, indicating no safety concern.[7]

Skin Sensitization:

Methodology: Safety was determined using data from a read-across analog, octanenitrile

(CAS # 124-12-9).[7]

Conclusion: There are no safety concerns for hexanenitrile regarding skin sensitization at

current use levels.[7]
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Phototoxicity/Photoallergenicity:

Methodology: The evaluation was based on ultraviolet/visible (UV/Vis) absorption spectra

analysis (OECD TG 101).[7]

Results: The spectra showed no absorbance in the 290–700 nm range.[7]

Conclusion: Hexanenitrile is not expected to be phototoxic or photoallergenic.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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